Cas no 28508-20-5 (Bromocholine bromide)
Bromocholine bromide Chemical and Physical Properties
Names and Identifiers
-
- (Bromomethyl)(2-hydroxyethyl)dimethylazanium bromide
- Bromocholine bromide
-
- Inchi: 1S/C5H13BrNO.BrH/c1-7(2,5-6)3-4-8;/h8H,3-5H2,1-2H3;1H/q+1;/p-1
- InChI Key: KSPJYQWZOMNERQ-UHFFFAOYSA-M
- SMILES: [N+](C)(C)(CBr)CCO.[Br-]
Bromocholine bromide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Bromocholine bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B801625-10mg |
Bromocholine bromide |
28508-20-5 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B801625-50mg |
Bromocholine bromide |
28508-20-5 | 50mg |
$ 160.00 | 2022-06-01 | ||
| TRC | B801625-100mg |
Bromocholine bromide |
28508-20-5 | 100mg |
$ 230.00 | 2022-06-01 |
Bromocholine bromide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Bromocholine bromide
Bromocholine bromide (CAS No. 28508-20-5): A Comprehensive Overview
Bromocholine bromide, with the chemical formula C5H10Br2N, is a significant compound in the field of pharmaceutical and biochemical research. Its CAS number, CAS No. 28508-20-5, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. This compound has garnered attention due to its versatile applications, particularly in the development of bioactive molecules and therapeutic agents.
The molecular structure of Bromocholine bromide features a choline backbone substituted with two bromine atoms. This structural feature contributes to its reactivity and makes it a valuable intermediate in organic synthesis. The presence of bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.
In recent years, Bromocholine bromide has been explored for its potential in drug discovery. Its ability to act as a precursor for more complex pharmacophores has made it a subject of interest in medicinal chemistry. Researchers have leveraged its structural properties to develop novel compounds with therapeutic implications. For instance, derivatives of Bromocholine bromide have been investigated for their role in modulating neurotransmitter systems, offering insights into potential treatments for neurological disorders.
One of the most compelling aspects of Bromocholine bromide is its involvement in the synthesis of cholinergic agents. Cholinergic compounds play a crucial role in maintaining cognitive functions and have been extensively studied for their potential in treating conditions such as Alzheimer's disease and other neurodegenerative disorders. The brominated choline derivatives synthesized from Bromocholine bromide exhibit enhanced binding affinity to cholinergic receptors, making them promising candidates for further development.
The chemical reactivity of Bromocholine bromide also makes it a valuable tool in biochemical research. Its ability to participate in various functional group transformations allows scientists to tailor its structure for specific applications. This flexibility has been exploited in the synthesis of probes and reporters used in biochemical assays, enabling researchers to study enzyme mechanisms and metabolic pathways with greater precision.
Recent advancements in synthetic methodologies have further highlighted the importance of Bromocholine bromide. The development of more efficient synthetic routes has not only improved the availability of this compound but also opened new avenues for its application. For example, catalytic methods have been employed to achieve selective bromination, reducing side reactions and improving yields. These innovations underscore the compound's significance in modern chemical synthesis.
The pharmacological profile of Bromocholine bromide continues to be an area of active investigation. Preclinical studies have demonstrated its potential as an intermediate in the development of drugs targeting various diseases. Its ability to undergo structural modifications allows for the creation of molecules with tailored pharmacokinetic properties, enhancing their therapeutic efficacy.
In conclusion, Bromocholine bromide (CAS No. 28508-20-5) is a multifaceted compound with broad applications in pharmaceutical and biochemical research. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules and developing novel therapeutic agents. As research progresses, the potential uses of this compound are expected to expand, further solidifying its role as a cornerstone in modern chemical science.
28508-20-5 (Bromocholine bromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)